Cas no 1532436-39-7 (3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid)

• Product Name: 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid
• CAS No: 1532436-39-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5704814
• PubChem ID: 82605077
• Update Time: 2025-10-11

3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138424
• 3-methyl-2-(5-methylpyridin-3-yl)butanoic acid
• 3-methyl-2-(5-methylpyridin-3-yl)butanoicacid
• 1532436-39-7
• 3-Pyridineacetic acid, 5-methyl-α-(1-methylethyl)-
• 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid

• Inchi： 1S/C11H15NO2/c1-7(2)10(11(13)14)9-4-8(3)5-12-6-9/h4-7,10H,1-3H3,(H,13,14)
• InChI Key： GMVTVFBHGDFTIS-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NC=C(C)C=1)C(C)C)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 334.2±27.0 °C(Predicted)
• pka: 3.59±0.12(Predicted)

Additional information on 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid

3-Methyl-2-(5-methylpyridin-3-yl)butanoic Acid: A Comprehensive Overview

The compound with CAS No. 1532436-39-7, commonly referred to as 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and exhibits unique structural and functional properties that make it a valuable subject for research and development.

3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid is characterized by its pyridine ring substituted with a methyl group at the 5-position and a butanoic acid moiety at the 2-position. The presence of the methyl group on the pyridine ring introduces steric and electronic effects that influence the compound's reactivity and stability. The butanoic acid group, on the other hand, contributes to the molecule's acidity and potential for forming salts or esters, which are often desirable in pharmaceutical applications.

Recent studies have highlighted the potential of 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid as a building block in drug discovery. Its structure allows for easy modification, enabling researchers to explore its role in various therapeutic areas. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. These findings underscore the importance of understanding the molecular mechanisms underlying its biological activity.

The synthesis of 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and esterification. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is readily available for further studies. The development of efficient synthetic routes has been a focal point in recent literature, as it directly impacts the scalability of production for potential commercial applications.

In terms of applications, 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary or a ligand in asymmetric catalysis has been explored in several studies. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented, further emphasizing its versatility in organic synthesis.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid. Quantum mechanical calculations have revealed insights into its molecular orbitals and reactivity patterns, providing a deeper understanding of its behavior in different chemical environments. These computational studies complement experimental findings and pave the way for more targeted modifications of the molecule.

The biological evaluation of 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid has revealed interesting pharmacokinetic profiles. Preclinical studies indicate that it exhibits moderate solubility and permeability, making it a suitable candidate for oral drug delivery systems. Furthermore, its metabolic stability has been assessed in vitro using liver microsomes, suggesting that it may have favorable pharmacokinetic properties in vivo.

One area where 3-Methyl-2-(5-methylpyridin-3-yl)butanoic acid has shown particular promise is in the development of inhibitors for key enzymes involved in disease pathways. For example, researchers have explored its potential as an inhibitor of cyclooxygenase (COX), an enzyme associated with inflammation and pain. Initial results suggest that derivatives of this compound exhibit potent inhibitory activity against COX isoforms, highlighting its potential as a lead compound for anti-inflammatory drug development.

In conclusion, CAS No. 1532436-39-7, or 3-Methyl-2-(5-methylpyridin